Cas no 883965-76-2 (N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide)

• Product Name: N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide
• CAS No: 883965-76-2
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 5438773
• Update Time: 2025-05-24

N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-methoxyphenyl)-1-methyl-4-oxoquinolin-2-yl]furan-2-carboxamide
• N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide

• Inchi： 1S/C22H18N2O4/c1-24-17-10-4-3-9-16(17)20(25)19(14-7-5-8-15(13-14)27-2)21(24)23-22(26)18-11-6-12-28-18/h3-13H,1-2H3,(H,23,26)
• InChI Key： OGFOQKLGZCODKZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=C(C2=CC=CC(OC)=C2)C(=O)C2=C(N1C)C=CC=C2)=O

Additional information on N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide

Introduction to N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide (CAS No. 883965-76-2)

The compound N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide, identified by its CAS number 883965-76-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinoline and furan derivatives family, has garnered attention due to its unique structural features and promising biological activities. The presence of a methyl group at the 1-position and an oxo group at the 4-position of the quinoline core, combined with a furan moiety linked through a carboxamide bond, contributes to its distinctive chemical profile.

In recent years, quinoline derivatives have been extensively studied for their potential in drug discovery, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The structural modifications of these compounds often lead to enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity. The specific substitution pattern in N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide suggests that it may exhibit novel interactions with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. The 3-methoxyphenyl group introduces a hydrophobic region that can interact favorably with lipid bilayers or specific protein targets. Additionally, the furan ring enhances the molecule's ability to penetrate biological membranes, which is crucial for achieving therapeutic efficacy. These features make it an attractive scaffold for designing next-generation antiviral and antibacterial agents.

Recent studies have highlighted the importance of quinoline derivatives in addressing drug-resistant pathogens. For instance, modifications in the quinoline core have led to compounds with enhanced activity against multidrug-resistant bacteria and viruses. The N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide structure may leverage these principles by incorporating additional functional groups that enhance binding affinity while minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, may be employed to achieve the desired stereochemistry. The optimization of synthetic pathways is critical for scaling up production while maintaining cost-effectiveness and reproducibility.

From a computational chemistry perspective, molecular modeling techniques can provide insights into the binding mode of this compound with biological targets. By using tools like molecular dynamics simulations and docking studies, researchers can predict how the molecule interacts with enzymes or receptors at an atomic level. This information is invaluable for designing analogs with improved pharmacokinetic profiles.

The pharmacokinetic properties of N-3-(3-methoxyphenyl)-1-methyl-4-oxo-1,4-dihydroquinolin-2-ylfuran-2-carboxamide are also of great interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to assess its suitability for clinical use. Preclinical studies often involve assessing blood-brain barrier penetration, liver metabolism rates, and renal clearance to predict how the drug will behave in vivo.

In conclusion, N-3-(3-methoxyphenyl)-1-methyl-4-oxyoquanolin - 2 - ylfuran - 2 - carboxamide (CAS No. 883965 - 76 - 2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for future studies aimed at developing new therapeutic agents. As research continues to uncover novel applications for quinoline derivatives, compounds like this one will play a crucial role in addressing global health challenges.